1-(5-Chloropyrimidin-2-yl)azetidine-3-carboxamide

• IUPAC Name: 1-(5-chloropyrimidin-2-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C8H9ClN4O/c9-6-1-11-8(12-2-6)13-3-5(4-13)7(10)14/h1-2,5H,3-4H2,(H2,10,14)
• InChI Key: VPSKYHIVCQYJBU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=C(C=N2)Cl)C(=O)N
• Molecular Formula: C8H9ClN4O
• Molecular Weight: 212.63 g/mol
• CAS No.: 2413376-44-8

Description

“1-(5-Chloropyrimidin-2-yl)azetidine-3-carboxamide” is a chemical compound with the CAS Number: 2413376-44-8. It has a molecular weight of 212.64.

Molecular Structure Analysis

The IUPAC name of the compound is “this compound” and its Inchi Code is "1S/C8H9ClN4O/c9-6-1-11-8(12-2-6)13-3-5(4-13)7(10)14/h1-2,5H,3-4H2,(H2,10,14)".

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, it’s worth noting that aziridines and azetidines are used in the synthesis of polyamines through anionic and cationic ring-opening polymerization.

Physical and Chemical Properties Analysis

The compound is a solid and has a molecular weight of 212.64. Its IUPAC name is “this compound” and its Inchi Code is "1S/C8H9ClN4O/c9-6-1-11-8(12-2-6)13-3-5(4-13)7(10)14/h1-2,5H,3-4H2,(H2,10,14)".

Scientific Research Applications

Antimicrobial and Antitubercular Activities

• A study synthesized analogues related to "1-(5-Chloropyrimidin-2-yl)azetidine-3-carboxamide" and examined their antimicrobial and antitubercular activities. These compounds showed potential in designing antibacterial and antituberculosis agents (Chandrashekaraiah et al., 2014).

Antidepressant and Nootropic Agents

• Research on the synthesis and evaluation of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone, which are structurally related to "this compound", highlighted their potential as antidepressant and nootropic agents. Some compounds exhibited significant antidepressant activity, suggesting the potential of the 2-azetidinone skeleton as a central nervous system active agent (Thomas et al., 2016).

Inhibition of NF-kappaB and AP-1 Gene Expression

• A study investigated the structure-activity relationship of compounds similar to "this compound", specifically targeting inhibitors of NF-kappaB and AP-1 gene expression. These compounds showed potential for improving oral bioavailability and could be explored further for therapeutic applications (Palanki et al., 2000).

Anti-HIV Activity

• The synthesis of carbocyclic 2',3'-didehydro-2',3'-dideoxy 2,6-disubstituted purine nucleosides, structurally related to "this compound", showed anti-HIV activity. One of these compounds, carbovir, emerged as a potent and selective anti-HIV agent (Vince & Hua, 1990).